Cas no 30289-28-2 (N-Methoxy-N-methylcarbamoyl Chloride)

• Product Name: N-Methoxy-N-methylcarbamoyl Chloride
• CAS No: 30289-28-2
• MF: C₃H₆ClNO₂
• MW: 123.538239955902
• MDL: MFCD06658962
• CID: 312234
• PubChem ID: 2734926
• Update Time: 2025-06-08

N-Methoxy-N-methylcarbamoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride,N-methoxy-N-methyl-
• N-Methoxy-N-methylcarbamoyl Chloride
• AC1MC28Z
• ACMC-209he9
• ANW-26815
• CTK8B1411
• M2117
• methoxy(methyl)carbamic chloride
• methoxymethylcarbamoyl chloride
• methyl methoxy carbamoyl chloride
• N-methoxy-N-methylcarbamic chloride
• N-methoxy-N-methylcarbamyl chloride
• N-methyl-N-methoxycarbamyl chloride
• 30289-28-2
• N-Methoxy-N-methylcarbamic acid chloride
• SCHEMBL137821
• MFCD06658962
• BS-22254
• EN300-1725614
• SHQJHXLWZDMQEJ-UHFFFAOYSA-N
• Carbamic chloride, N-methoxy-N-methyl-
• methylmethoxycarbamoyl chloride
• D91579
• N-methoxy-N-methylcarbamoylchloride
• DTXSID80370576
• SY053344

• MDL： MFCD06658962
• Inchi： 1S/C3H6ClNO2/c1-5(7-2)3(4)6/h1-2H3
• InChI Key： SHQJHXLWZDMQEJ-UHFFFAOYSA-N
• SMILES： ClC(N(C)OC)=O

Computed Properties

• Exact Mass: 123.00878
• Monoisotopic Mass: 123.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not available
• Boiling Point: 60°C/18mmHg(lit.)
• Refractive Index: 1.442-1.444
• PSA: 29.54
• Solubility: Not available

N-Methoxy-N-methylcarbamoyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG II
• Hazard Category Code： 40-34-29-20/22
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R29;R34;R40;R20/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on N-Methoxy-N-methylcarbamoyl Chloride

Exploring N-Methoxy-N-methylcarbamoyl Chloride (CAS No. 30289-28-2): Properties, Applications, and Industry Insights

N-Methoxy-N-methylcarbamoyl Chloride (CAS No. 30289-28-2), often abbreviated as NMMCC, is a specialized organic compound with significant relevance in synthetic chemistry and industrial applications. This article delves into its molecular structure, synthesis pathways, and diverse uses, while addressing trending topics such as green chemistry, sustainable synthesis, and high-efficiency reagents—keywords frequently searched by researchers and professionals.

The compound belongs to the class of carbamoyl chlorides, characterized by the functional group -CO-N(Me)(OMe)Cl. Its unique reactivity stems from the presence of both methoxy and methyl substituents, which enhance its utility as a versatile building block in organic synthesis. Researchers often explore its role in amide bond formation and peptide coupling reactions, making it a subject of interest in pharmaceutical and agrochemical R&D.

Recent advancements in catalysis and process optimization have spotlighted N-Methoxy-N-methylcarbamoyl Chloride as a key intermediate. For instance, its application in Weinreb amide synthesis—a method widely discussed in academic forums—enables the controlled preparation of ketones and aldehydes. This aligns with the growing demand for precision reagents in drug discovery, a hot topic in AI-driven molecular design platforms.

From an industrial perspective, CAS No. 30289-28-2 is valued for its stability under controlled conditions and compatibility with flow chemistry systems. Manufacturers emphasize its use in batch-to-continuous production shifts, a trend driven by the need for cost-effective scaling. Environmental considerations also play a role; newer protocols aim to minimize waste generation during its synthesis, resonating with ESG (Environmental, Social, and Governance) metrics.

Safety and handling of NMMCC are frequently queried in search engines. While it requires standard precautions for moisture-sensitive compounds, its non-pyrophoric nature distinguishes it from more hazardous alternatives. This aspect is critical for laboratories adopting automated synthesis platforms, where reagent compatibility is paramount.

In summary, N-Methoxy-N-methylcarbamoyl Chloride (CAS No. 30289-28-2) bridges academic research and industrial innovation. Its adaptability to green chemistry principles and alignment with high-throughput screening needs ensure its continued relevance. As synthetic methodologies evolve, this compound remains a focal point for discussions on reaction efficiency and molecular diversity—topics dominating contemporary chemical literature.